D-Glucose-6-phosphate barium salt heptahydrate

• Molecular Formula: C6H25BaO16P
• Molecular Weight: 521.55 g/mol
• SMILES: C(C(C(C(C(C=O)O)O)O)O)OP(=O)([O-])[O-].O.O.O.O.O.O.O.[Ba+2]
• InChI: InChI=1S/C6H13O9P.Ba.7H2O/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14;;;;;;;;/h1,3-6,8-11H,2H2,(H2,12,13,14);;7*1H2/q;+2;;;;;;;/p-2/t3-,4+,5+,6+;;;;;;;;/m0......../s1
• InChIKey: YNBDLQUKLGDFDM-WEEPEOOHSA-L

Researchers using glucose-6-phosphate dehydrogenase (G6PDH) assays face variability from hygroscopic disodium salt substrates. This crystalline barium salt heptahydrate (≥98% HPLC) solves that with a stable, non-hygroscopic composition (20.0-25.0% water) that eliminates gravimetric uncertainty. - Non-hygroscopic crystalline solid ensures consistent substrate concentration; no repeated water-content determination required. - Extreme aqueous insolubility (~2×10⁻⁸ M) enables controlled solid-phase oxidation for high-yield 6-phosphogluconate synthesis. - Defined optical rotation (+18.0° to +22.0°) provides orthogonal chiral integrity verification for regulatory compliance.

D-Glucose-6-Phosphate Barium Salt Heptahydrate Overview

D-Glucose-6-phosphate barium salt heptahydrate (CAS: 58823-95-3 / 60816-50-4) is a crystalline barium salt of the phosphorylated glucose derivative glucose-6-phosphate (G6P) [1]. This compound serves as a stable, solid-form source of the glucose-6-phosphate anion for in vitro enzymatic assays, particularly as a substrate for glucose-6-phosphate dehydrogenase (G6PDH) in diagnostic and research applications . Characterized by a molecular formula of C6H11BaO9P·7H2O and a molecular weight of 521.56 g/mol , it is supplied as a white to light-yellow crystalline powder with a typical purity specification of ≥98% (HPLC) .

Crystalline heptahydrate form serves as a stable G6P source for G6PDH enzymatic assays

Non-hygroscopic solid supports reliable gravimetric preparation without desiccation steps

Extremely low aqueous solubility enables controlled solid-phase substrate delivery in synthesis

• [1] B.L. Horecker. [19] d-glucose-6-phosphate. Methods in Enzymology, Volume 3, Pages 152-154, 1957. View Source

Substitution Limitations of D-Glucose-6-Phosphate Barium Salt

Generic substitution with other salts of glucose-6-phosphate, particularly the disodium salt, is not straightforward due to fundamental differences in physicochemical properties that directly impact experimental reproducibility and assay validity. The disodium salt is highly hygroscopic, leading to variable hydration states and inaccurate gravimetric measurements upon storage , whereas the barium salt heptahydrate is crystalline and non-hygroscopic, ensuring stable composition . Furthermore, the extreme aqueous insolubility of the crystalline barium heptahydrate (approximately 2×10⁻⁸ M at 25°C) [1] dictates specific handling and dissolution protocols (e.g., in dilute acid) that are incompatible with the freely soluble disodium salt, making interchange without protocol modification impossible and potentially leading to assay failure or erroneous kinetic data.

Disodium salt hygroscopicity

The disodium salt readily absorbs moisture, causing variable hydration and inaccurate gravimetric measurements; the barium heptahydrate is non-hygroscopic and maintains defined stoichiometry.

Solubility mismatch

Freely soluble disodium salt cannot replace the extremely insoluble barium salt (~2×10⁻⁸ M at 25°C) in solid-phase or controlled-release protocols without significant workflow redesign.

Amorphous barium salt variability

Amorphous forms lack defined hydration and consistent enzymatic purity; the crystalline heptahydrate provides batch-to-batch reproducibility.

• [1] B.L. Horecker. [19] d-glucose-6-phosphate. Methods in Enzymology, Volume 3, Pages 152-154, 1957. View Source

D-Glucose-6-Phosphate Barium Salt: Differentiation Evidence

Enzymatic Purity vs. Disodium Salt

The crystalline barium salt heptahydrate exhibits a purity of 98 to 102% as determined by an enzymatic assay using glucose-6-phosphate dehydrogenase and TPN reduction at 340 nm, without requiring recrystallization [1]. In contrast, the commonly used D-glucose-6-phosphate disodium salt is typically specified at ≥98% purity by HPLC, with commercial enzymatic purity values reported as ≥77% [2]. This high enzymatic purity of the barium salt directly translates to its utility as a quantitative standard in enzymatic assays where trace impurities can compromise kinetic measurements.

Enzymatic Purity

Reported

Target: 98–102% (enzymatic assay)
Disodium salt: ≥77% reported enzymatic purity

Higher effective substrate concentration may improve kinetic parameter accuracy

Based on G6PDH/TPN method; class-level inference for disodium salt

Evidence Dimension	Purity by Enzymatic Assay
Target Compound Data	98 to 102% (enzymatic assay, without recrystallization)
Comparator Or Baseline	D-Glucose-6-phosphate disodium salt: ≥98% (HPLC specification); ≥77% (enzymatic purity reported by Roche CustomBiotech)
Quantified Difference	Up to 102% enzymatic purity for barium salt vs. ≥77% reported enzymatic purity for disodium salt
Conditions	Enzymatic assay with glucose-6-phosphate dehydrogenase and TPN reduction at 340 nm (Methods in Enzymology, 1957) for target; HPLC and commercial specifications for comparator.

Why This Matters

Procurement of the barium salt heptahydrate ensures a higher effective substrate concentration in enzymatic assays, minimizing the impact of inactive impurities and improving the accuracy of kinetic parameter determination (e.g., Km, Vmax) for G6PDH.

• [1] B.L. Horecker. [19] d-glucose-6-phosphate. Methods in Enzymology, Volume 3, Pages 152-154, 1957. View Source
• [2] Roche CustomBiotech. Glucose-6-phosphate Product Page, Accessed 2026. View Source

Aqueous Solubility vs. Disodium Salt

The crystalline heptahydrate form of D-glucose-6-phosphate barium salt is characterized by extreme aqueous insolubility, with a measured solubility of approximately 2×10⁻⁸ M at 25°C and 1×10⁻³ M at 0°C [1]. This contrasts starkly with the freely soluble nature of the disodium salt, which demonstrates a solubility of at least 50 mg/mL in water . The barium salt's insolubility necessitates dissolution in dilute acid for use in assays, a critical handling distinction that prevents unintended cross-contamination in multi-substrate assays and allows for controlled, localized substrate delivery in specialized applications.

Aqueous Solubility

Reported

~2×10⁻⁸ M (25°C) vs. disodium salt freely soluble

>10⁶-fold difference necessitates distinct handling; supports solid-phase applications

Solubility measured at 25°C; protocol must include acid dissolution

Evidence Dimension	Aqueous Solubility
Target Compound Data	~2×10⁻⁸ M at 25°C; 1×10⁻³ M at 0°C
Comparator Or Baseline	D-Glucose-6-phosphate disodium salt: ≥50 mg/mL in water
Quantified Difference	>10⁶-fold difference in solubility at 25°C
Conditions	Solubility measurements at specified temperatures (Methods in Enzymology, 1957) for target; standard aqueous solubility for comparator.

Why This Matters

This extreme difference in solubility dictates fundamentally different experimental workflows; selecting the barium salt is essential for applications requiring an insoluble, solid-phase substrate source or where sodium ions or high local substrate concentrations are undesirable.

• [1] B.L. Horecker. [19] d-glucose-6-phosphate. Methods in Enzymology, Volume 3, Pages 152-154, 1957. View Source

Hygroscopic Stability vs. Disodium Salt

The disodium salt of glucose-6-phosphate is explicitly described as hygroscopic, meaning it readily absorbs atmospheric moisture, leading to variable hydration states and compromised gravimetric accuracy over time . In direct contrast, the barium salt heptahydrate is characterized as a stable, non-hygroscopic crystalline solid . This intrinsic stability ensures that the barium salt maintains its exact heptahydrate stoichiometry (7 moles of water per mole) and molecular weight (521.56 g/mol) under ambient conditions, providing reliable quantitative measurements without the need for pre-weighing desiccation or frequent water content determination via Karl Fischer titration.

Hygroscopic Stability

Data to verify

Barium heptahydrate: non-hygroscopic crystalline solid
Disodium salt: hygroscopic, variable hydration

Defined water content (20–25%) supports consistent gravimetric preparation

Supplier specification; confirm with in-house moisture analysis if quantitative work

Evidence Dimension	Hygroscopicity / Moisture Stability
Target Compound Data	Non-hygroscopic, stable crystalline heptahydrate (water content: 20.0 to 25.0%)
Comparator Or Baseline	D-Glucose-6-phosphate disodium salt: Hygroscopic crystalline powder
Quantified Difference	Qualitative difference: non-hygroscopic vs. hygroscopic; water content of barium salt is defined and stable (20-25%), whereas disodium salt hydration is variable.
Conditions	Ambient storage and handling conditions.

Why This Matters

For procurement in laboratories where precise substrate concentration is critical for quantitative enzymatic assays, the non-hygroscopic nature of the barium salt eliminates a major source of experimental error associated with the disodium salt, reducing the need for ancillary analytical equipment (e.g., moisture balances) and improving day-to-day reproducibility.

Specific Optical Rotation Purity Check

As an additional quality control parameter distinct from chromatographic purity, the specific optical rotation of D-glucose-6-phosphate barium salt heptahydrate is specified as [α]20/D = +18.0° to +22.0° (c=5, 1 mol/L HCl) . This measurement serves as a direct confirmation of the compound's chiral integrity and correct anomeric configuration, a critical but often overlooked metric when using sugar phosphate substrates in enzymatic assays. While the disodium salt also has a defined optical rotation, the barium salt's value is consistently reported across multiple suppliers as a key specification, providing a robust orthogonal method for identity verification beyond simple HPLC retention time matching .

Optical Rotation

Supporting evidence

[α]20/D +18.0° to +22.0° (c=5, 1 mol/L HCl)

Independent chiral identity check reduces risk of degraded or isomerized substrate

Polarimetry at 20°C; orthogonal to HPLC retention time

Evidence Dimension	Specific Optical Rotation [α]20/D
Target Compound Data	+18.0° to +22.0° (c=5, 1 mol/L HCl)
Comparator Or Baseline	D-Glucose-6-phosphate disodium salt: optical rotation not routinely specified as a primary QC parameter on commercial datasheets.
Quantified Difference	N/A - qualitative difference in QC emphasis.
Conditions	Polarimetry at 20°C, concentration c=5 in 1 mol/L hydrochloric acid.

Why This Matters

In regulated or high-assurance research environments (e.g., clinical diagnostic kit manufacturing), the availability of a well-defined specific rotation value for the barium salt provides an additional, independent analytical check for material identity and chiral purity, reducing the risk of using degraded or isomerized substrate that could compromise assay specificity and reproducibility.

Crystalline vs. Amorphous Form Consistency

The crystalline heptahydrate form of the barium salt demonstrates a defined purity range of 98 to 102% by enzymatic assay without recrystallization, whereas the amorphous barium salt product is noted to be of lower and more variable purity [1]. The formation of a crystalline heptahydrate with a specific and reproducible hydration state (7 moles of water) ensures batch-to-batch consistency in molecular weight and solubility characteristics, which is not guaranteed with the amorphous form. This crystallinity is a direct result of the specific precipitation conditions employed during synthesis and is a key differentiating factor when comparing barium salt preparations from different sources or synthetic routes.

Crystalline vs. Amorphous

Head-to-head

Crystalline: 98–102% enzymatic purity, defined 7H₂O
Amorphous: lower, variable purity

Crystallinity ensures reproducible stoichiometry and kinetic data

Enzymatic assay with G6PDH/TPN; amorphous form may require recrystallization

Evidence Dimension	Crystallinity and Enzymatic Purity
Target Compound Data	Crystalline heptahydrate: 98-102% enzymatic purity, defined hydration (7 H2O), very low aqueous solubility (~2×10⁻⁸ M at 25°C)
Comparator Or Baseline	Amorphous barium glucose-6-phosphate: lower and variable purity, undefined hydration, different solubility profile.
Quantified Difference	Quantitative purity range (98-102%) established for crystalline form; amorphous form lacks a defined, high-purity specification.
Conditions	Enzymatic assay with G6PDH/TPN (Methods in Enzymology, 1957).

Why This Matters

For scientific users requiring a reproducible and well-characterized substrate for quantitative work, the crystalline heptahydrate offers a defined stoichiometry and purity that are essential for accurate calculations of substrate concentration and enzyme kinetics, whereas the amorphous form introduces unacceptable variability.

• [1] B.L. Horecker. [19] d-glucose-6-phosphate. Methods in Enzymology, Volume 3, Pages 152-154, 1957. View Source

D-Glucose-6-Phosphate Barium Salt Heptahydrate Applications

G6PDH Activity Assays

The high enzymatic purity (98-102%) of the crystalline barium salt heptahydrate, as confirmed by G6PDH-coupled TPN reduction assays [1], makes it the preferred substrate for quantitative determination of G6PDH activity in diagnostic kits and research laboratories. The absence of significant inactive impurities ensures accurate kinetic measurements and reliable calculation of enzyme activity, which is critical for diagnosing G6PD deficiency. The non-hygroscopic nature of the crystalline solid further guarantees that the substrate concentration remains consistent over time, reducing assay variability compared to using the hygroscopic disodium salt.

6-Phosphogluconate Synthesis

The extreme aqueous insolubility of the crystalline barium heptahydrate (~2×10⁻⁸ M at 25°C) [1] is explicitly exploited in synthetic procedures for preparing 6-phosphogluconate via controlled oxidation. The low solubility allows for the use of the barium salt as a solid-phase substrate source, enabling the reaction to proceed slowly and controllably without the high local substrate concentrations that would occur with a soluble salt like the disodium form. This property is essential for achieving high yields and purity in the synthesis of phosphorylated sugar intermediates for metabolic research [2].

Substrate Long-Term Storage

For laboratories that maintain validated assay protocols over extended periods, the non-hygroscopic, crystalline nature of D-glucose-6-phosphate barium salt heptahydrate provides a significant advantage in long-term storage stability. Unlike the disodium salt, which is known to be hygroscopic and prone to moisture uptake , the barium salt's defined hydration state (20.0-25.0% water) remains constant under recommended storage conditions (2-8°C). This eliminates the need for repeated water content determination and ensures that gravimetrically prepared substrate solutions maintain their intended concentration over years of storage, supporting reproducible results in longitudinal studies and diagnostic quality control.

Chiral QC Standard for Sugar Phosphates

The well-defined specific optical rotation of +18.0° to +22.0° (c=5, 1 mol/L HCl) for D-glucose-6-phosphate barium salt heptahydrate provides a robust, orthogonal method for confirming the chiral integrity of the compound. This property is particularly valuable in pharmaceutical and clinical chemistry settings where the substrate is used to manufacture diagnostic reagents or reference standards. By verifying optical rotation, analysts can quickly confirm that the material has not undergone racemization or anomerization during storage, which could otherwise lead to erroneous assay results or failed regulatory compliance audits.

Application

Selection Property

Validation Focus

G6PDH activity research assays

Reported enzymatic purity context

Kinetic parameter reproducibility (Km, Vmax)

6-Phosphogluconate synthesis

Extremely low aqueous solubility

Solid-phase substrate reaction control

Long-term substrate storage

Non-hygroscopic crystalline stability

Gravimetric consistency over time

Chiral QC standard for sugar phosphates

Specific optical rotation specification

Identity and anomerization check

• [1] B.L. Horecker. [19] d-glucose-6-phosphate. Methods in Enzymology, Volume 3, Pages 152-154, 1957. View Source
• [2] J.E. Seegmiller et al. [23] Preparation and analysis of 6-phosphogluconate. Methods in Enzymology, Volume 3, Pages 172-174, 1957. View Source